Cas no 1807107-77-2 (5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid
• CAS No: 1807107-77-2
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4914886
• Update Time: 2025-10-12

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-7(10)3-1-4(11)8(15)12-5(3)2-6(13)14/h1,7H,2H2,(H,12,15)(H,13,14)
• InChI Key： PLZGMEJZGZMOTK-UHFFFAOYSA-N
• SMILES： IC1C(NC(CC(=O)O)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid

Recent Advances in the Study of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid (CAS: 1807107-77-2)

5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid (CAS: 1807107-77-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the iodo group efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, which is critical for pharmaceutical applications.

In terms of biological activity, 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid has been investigated for its potential as an enzyme inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain kinases involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant inhibitory activity against p38 MAP kinase, a target implicated in chronic inflammatory diseases. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Further research has explored the structural-activity relationship (SAR) of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid. Modifications to the pyridine core and the acetic acid side chain have been systematically studied to enhance its binding affinity and pharmacokinetic properties. A recent computational study published in the Journal of Chemical Information and Modeling (2023) utilized molecular docking and dynamics simulations to predict optimal modifications that could improve its therapeutic efficacy.

The potential applications of 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid extend beyond kinase inhibition. Emerging studies have investigated its role in radiopharmaceuticals, leveraging the iodine-131 isotope for targeted radiotherapy. A 2023 study in Nuclear Medicine and Biology highlighted its use as a precursor for radiolabeled compounds, demonstrating its versatility in both diagnostic and therapeutic contexts.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-iodopyridine-6-acetic acid (CAS: 1807107-77-2) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its diverse applications, from enzyme inhibition to radiopharmaceutical development. Future research directions may focus on optimizing its synthetic pathways, expanding its biological targets, and advancing its clinical translation.